Cas no 2248343-17-9 (1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine)

• Product Name: 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine
• CAS No: 2248343-17-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6602713
• PubChem ID: 137939660
• Update Time: 2025-10-31

1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2248343-17-9
• 1-{5-oxaspiro[3.4]octan-6-yl}ethan-1-amine
• 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine
• EN300-6506309

• Inchi： 1S/C9H17NO/c1-7(10)8-3-6-9(11-8)4-2-5-9/h7-8H,2-6,10H2,1H3
• InChI Key： JKNFCVGYOQMNMV-UHFFFAOYSA-N
• SMILES： O1C(C(C)N)CCC21CCC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine

Introduction to 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine (CAS No. 2248343-17-9)

1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine, with the CAS number 2248343-17-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which confers it with a range of potential biological activities and therapeutic applications. The spirocyclic framework, specifically the 5-oxaspiro[3.4]octane moiety, is a key structural feature that has been extensively studied for its ability to modulate various biological targets.

The chemical structure of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine consists of an ethylamine group attached to a 5-oxaspiro[3.4]octane ring. The oxaspiro ring is a seven-membered ring containing an oxygen atom, which imparts flexibility and conformational stability to the molecule. This structural characteristic is crucial for its interaction with biological targets, such as receptors and enzymes, and has been shown to influence its pharmacological properties.

Recent studies have highlighted the potential of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine in various therapeutic areas. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine to interact with specific GPCRs makes it a promising candidate for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine has also shown promise in the field of neurodegenerative diseases. Research has indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's disease. The mechanism by which 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine exerts these effects is not yet fully understood but is believed to involve the activation of specific signaling pathways that promote neuronal survival and function.

The pharmacokinetic properties of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine have also been investigated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. The oral bioavailability of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine is particularly noteworthy, as it allows for convenient administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine in various therapeutic indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating conditions such as anxiety disorders and chronic pain. However, further research is needed to fully understand the potential benefits and risks associated with this compound.

The synthesis of 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine has been optimized using modern synthetic techniques, ensuring high yields and purity levels suitable for pharmaceutical applications. The synthetic route involves several key steps, including the formation of the spirocyclic ring and the introduction of the ethylamine group. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, 1-(5-Oxaspiro[3.4]octan-6-yl)ethanamine (CAS No. 2248343-17-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in drug discovery and development.